Cas no 111381-90-9 (1,2-Benzenedicarboxylicacid, 1-heptyl 2-undecyl ester, branched and linear)

• Product Name: 1,2-Benzenedicarboxylicacid, 1-heptyl 2-undecyl ester, branched and linear
• CAS No: 111381-90-9
• MF: C₂₆H₄₂O₄
• MW: 418.609288692474
• CID: 193628
• PubChem ID: 86118
• Update Time: 2025-04-19

1,2-Benzenedicarboxylicacid, 1-heptyl 2-undecyl ester, branched and linear Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylicacid, 1-heptyl 2-undecyl ester, branched and linear
• 1,2-Benzenedicarboxylic acid, heptyl undecyl ester, branched and linear
• 1,2-Benzenedicarboxylic acid,C7-11-branched and linear dialkyl ester
• 1,2-Benzenedicarboxylic acid,heptyl undecyl ester
• Branched and linear heptyl undecyl phthalate
• heptyl undecyl phthalate,branched and linear
• DI(HEPTYL-UNDECYL)PHTHALATE
• heptyl undecyl phthalate, branched and linear
• 1,2-Benzenedicarboxylic acid, heptyl undecyl ester
• 1,2-Benzenedicarboxylic acid, C7-11-branched and linear dialkyl ester
• 1,2-Benzenedicarboxylic acid, 1-heptyl 2-undecyl ester, branched and linear
• 1-O-(3-ethylpentyl) 2-O-(2-propyloctyl) benzene-1,2-dicarboxylate
• 111381-90-9

• Inchi： 1S/C26H42O4/c1-5-9-10-11-15-22(14-6-2)20-30-26(28)24-17-13-12-16-23(24)25(27)29-19-18-21(7-3)8-4/h12-13,16-17,21-22H,5-11,14-15,18-20H2,1-4H3
• InChI Key： GWGJJINTDSPRJM-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1C(=O)OCCC(CC)CC)=O)CC(CCC)CCCCCC

Computed Properties

• Exact Mass: 668.57400
• Monoisotopic Mass: 418.308
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 20
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.1
• Topological Polar Surface Area: 52.6A^2

Experimental Properties

• Density: 0.973
• Boiling Point: 405.7°Cat760mmHg
• Flash Point: 216.3°C
• Refractive Index: 1.489
• PSA: 80.26000
• LogP: 12.36340

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters